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Compound of Interest

Compound Name: Etrimfos

Cat. No.: B1671772

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute and chronic toxicity of
Etrimfos, an organophosphate insecticide. The information is compiled from various
toxicological studies to support research and development activities. All quantitative data is
presented in structured tables for clear comparison, and detailed experimental methodologies
are provided for key studies.

Acute Toxicity

Etrimfos exhibits moderate acute toxicity upon oral ingestion. The primary mechanism of
toxicity is the inhibition of acetylcholinesterase, a critical enzyme in the nervous system.

Quantitative Acute Toxicity Data
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. Route of
Test Type Species . ) LD50/LC50 Reference
Administration

Oral LD50 Rat (male) Oral 1800 mg/kg bw [1]
1600-1800

Oral LD50 Rat Oral [1]
mg/kg bw

Oral LD50 Mouse Oral 437 mg/kg bw [1]

Dietary LC50 (8- ] )

Quail Dietary 740 mg/kg [1]

day)

48-hour LC50 Carp Water 13.6 mg/L [1]

96-hour LC50 Carp Water 13.3 mg/L [1]

Experimental Protocols: Acute Oral Toxicity (Modified
OECD 401)

A common protocol for determining the acute oral LD50 involves the following steps:

o Test Animals: Young, healthy adult rats (e.g., Sprague-Dawley strain), typically 8-12 weeks
old, are used. Animals are acclimatized to laboratory conditions for at least 5 days before the
study.

e Housing: Animals are housed in individual cages with controlled temperature, humidity, and a
12-hour light/dark cycle. They have free access to standard laboratory diet and water, except
for a brief fasting period before dosing.

o Dose Administration: The test substance, Etrimfos, is administered orally by gavage. A
range of dose levels is selected to determine the dose that is lethal to 50% of the animals.

o Observation: Animals are observed for clinical signs of toxicity and mortality at regular
intervals for up to 14 days after dosing. Observations include changes in skin and fur, eyes,
and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous
system effects.
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o Pathology: All animals that die during the study and all surviving animals at the end of the
observation period undergo a gross necropsy.

Acute Oral Toxicity Protocol (Modified OECD 401) Data Collection
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Workflow for a typical acute oral toxicity studly.

Chronic Toxicity

Long-term exposure to Etrimfos has been evaluated in various animal models to determine its
potential for cumulative toxicity and carcinogenicity.

Quantitative Chronic Toxicity Data
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Ke
Study Type Species Duration NOAEL . y- Reference
Findings
6 ppm in the
) diet Inhibition of
Chronic
o Rat 2 years (equivalentto  cholinesteras  [2]
Toxicity .
0.3 mg/kg e activity
bw/day)
10 ppm in the
diet Inhibition of
Chronic ) )
o Dog 2 years (equivalentto  cholinesteras  [2]
Toxicity

0.25 mg/kg e activity
bw/day)

Experimental Protocols: Chronic Toxicity Study
(Modified OECD 452)

The general protocol for a two-year chronic toxicity study in rats is as follows:
o Test Animals: Young, healthy rats are randomly assigned to control and treatment groups.

e Dose Administration: Etrimfos is administered in the diet at various concentrations for 24
months.[3]

o Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food
consumption are recorded weekly for the first 13 weeks and monthly thereafter. Hematology,
clinical chemistry, and urinalysis are performed at 6, 12, 18, and 24 months.

o Pathology: A complete necropsy is performed on all animals. Organ weights are recorded,
and tissues are examined microscopically for any pathological changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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